Cas no 1806273-02-8 (5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride)
1806273-02-8 structure
Product Name:5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride
CAS No:1806273-02-8
MF:C8H6ClNO2S2
MW:247.72173833847
CID:5000697
Update Time:2023-08-24
5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride
-
- Inchi： 1S/C8H6ClNO2S2/c1-5-7(13)2-6(4-10)3-8(5)14(9,11)12/h2-3,13H,1H3
- InChI Key： ASHGKKALDPRZKY-UHFFFAOYSA-N
- SMILES： ClS(C1C=C(C#N)C=C(C=1C)S)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 353
- XLogP3: 2.2
- Topological Polar Surface Area: 67.3
5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010015486-250mg |
5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride |
1806273-02-8 | 97% | 250mg |
499.20 USD | 2021-07-05 | |
| Alichem | A010015486-500mg |
5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride |
1806273-02-8 | 97% | 500mg |
855.75 USD | 2021-07-05 | |
| Alichem | A010015486-1g |
5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride |
1806273-02-8 | 97% | 1g |
1,460.20 USD | 2021-07-05 |
5-Cyano-3-mercapto-2-methylbenzenesulfonyl chloride Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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